[(4-Methylphenyl)methyl](triphenyl)arsanium perchlorate

• CAS No.: 62173-46-0
• Molecular Formula: C26H24AsClO4
• Molecular Weight: 510.8 g/mol
• IUPAC Name: (4-methylphenyl)methyl-triphenylarsanium;perchlorate
• InChI: InChI=1S/C26H24As.ClHO4/c1-22-17-19-23(20-18-22)21-27(24-11-5-2-6-12-24,25-13-7-3-8-14-25)26-15-9-4-10-16-26;2-1(3,4)5/h2-20H,21H2,1H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: RXAFSGYPTVUENC-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)C[As+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[O-]Cl(=O)(=O)=O

Description

(4-Methylphenyl)methylarsanium perchlorate is an organoarsenic compound that features a central arsenic atom bonded to a (4-methylphenyl)methyl group and three phenyl groups, with a perchlorate anion as the counterion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylphenyl)methylarsanium perchlorate typically involves the reaction of triphenylarsine with (4-methylphenyl)methyl chloride in the presence of a suitable solvent such as dichloromethane. The reaction is carried out under an inert atmosphere to prevent oxidation of the arsenic compound. The resulting product is then treated with perchloric acid to form the perchlorate salt.

Industrial Production Methods

Industrial production of (4-Methylphenyl)methylarsanium perchlorate follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity of the final product. The use of automated reactors and purification systems helps in achieving consistent quality.

Chemical Reactions Analysis

Types of Reactions

(4-Methylphenyl)methylarsanium perchlorate undergoes various types of chemical reactions, including:

Oxidation: The arsenic center can be oxidized to form arsenic(V) compounds.

Reduction: Reduction reactions can convert the arsenic center to lower oxidation states.

Substitution: The phenyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often require catalysts such as palladium or nickel complexes.

Major Products Formed

Oxidation: Formation of arsenic(V) oxides or arsenates.

Reduction: Formation of arsenic(III) compounds.

Substitution: Formation of various substituted arylarsines.

Scientific Research Applications

(4-Methylphenyl)methylarsanium perchlorate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in therapeutic applications, particularly in targeting specific cellular pathways.

Industry: Utilized in the development of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of (4-Methylphenyl)methylarsanium perchlorate involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets through its arsenic center, influencing their activity and leading to various biological effects. The specific pathways involved depend on the nature of the target and the context of the interaction.

Comparison with Similar Compounds

Similar Compounds

Triphenylarsine: A related compound with three phenyl groups bonded to arsenic.

Triphenylphosphine: Similar structure but with phosphorus instead of arsenic.

Triphenylstibine: Contains antimony in place of arsenic.

Uniqueness

(4-Methylphenyl)methylarsanium perchlorate is unique due to the presence of the (4-methylphenyl)methyl group, which imparts distinct chemical and physical properties compared to its analogs. This structural variation can lead to different reactivity and applications, making it a valuable compound for specific research and industrial purposes.